![molecular formula C5H11N5 B1424959 5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole CAS No. 875541-42-7](/img/structure/B1424959.png)
5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole
Overview
Description
5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is known for its unique chemical and physical properties, which make it an ideal candidate for various research studies.
Mechanism of Action
The mechanism of action of 5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole is not fully understood. However, it has been suggested that this compound may inhibit the growth of microorganisms by disrupting their cell membranes or by interfering with their metabolic pathways. In agriculture, this compound may act by inhibiting the growth of weeds or pests by disrupting their cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole are not well studied. However, it has been reported that this compound may have toxic effects on some organisms, including humans, if ingested or inhaled in large quantities.
Advantages and Limitations for Lab Experiments
The advantages of using 5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole in lab experiments include its unique chemical and physical properties, which make it an ideal candidate for various research studies. The limitations include the potential toxicity of this compound, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole. These include:
1. Further studies on the mechanism of action of this compound in different organisms.
2. Development of new antibiotics and antifungal drugs based on the antimicrobial properties of this compound.
3. Development of new pesticides based on the herbicidal and insecticidal properties of this compound.
4. Investigation of the potential use of this compound in material science for the development of new materials with specific properties.
5. Studies on the potential toxicity of this compound and its effects on different organisms.
Conclusion:
In conclusion, 5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole is a chemical compound with unique chemical and physical properties that make it an ideal candidate for various scientific research studies. This compound has shown potential applications in medicine, agriculture, and material science. However, further studies are needed to fully understand the mechanism of action, biochemical and physiological effects, and potential toxicity of this compound. The future directions for research on 5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole are diverse and promising, and may lead to the development of new antibiotics, pesticides, and materials with specific properties.
Scientific Research Applications
5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole has shown potential applications in various scientific research fields. In medicine, this compound has been found to possess antimicrobial and antifungal properties, making it a promising candidate for the development of new antibiotics and antifungal drugs. In agriculture, 5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole has been shown to have herbicidal and insecticidal properties, making it a potential candidate for the development of new pesticides. In material science, this compound has been found to have unique physical and chemical properties, making it an ideal candidate for the development of new materials with specific properties.
properties
IUPAC Name |
(1S)-2-methyl-1-(2H-tetrazol-5-yl)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N5/c1-3(2)4(6)5-7-9-10-8-5/h3-4H,6H2,1-2H3,(H,7,8,9,10)/t4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSAPQYNJBHTIOJ-BYPYZUCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C1=NNN=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C1=NNN=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(S)-1-Amino-2-methylpropyl]-2H-tetrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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